Cas no 65219-22-9 (2-(4-Bromo-phenyl)-6-methyl-pyridine)

• Product Name: 2-(4-Bromo-phenyl)-6-methyl-pyridine
• CAS No: 65219-22-9
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• MDL: MFCD28337979
• CID: 2197044
• PubChem ID: 12380151
• Update Time: 2025-05-25

2-(4-Bromo-phenyl)-6-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-phenyl)-6-methyl-pyridine
• 65219-22-9
• 2-(4-bromophenyl)-6-methylpyridine
• DB-337643
• SCHEMBL3128914
• 2-methyl-6-(4-bromophenyl)pyridine
• A1-13492

• MDL： MFCD28337979
• Inchi： 1S/C12H10BrN/c1-9-3-2-4-12(14-9)10-5-7-11(13)8-6-10/h2-8H,1H3
• InChI Key： ODOZIYFZGFQEQU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 246.99966Da
• Monoisotopic Mass: 246.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(4-Bromo-phenyl)-6-methyl-pyridine

2-(4-Bromo-phenyl)-6-methyl-pyridine (CAS No. 65219-22-9)

2-(4-Bromo-phenyl)-6-methyl-pyridine is a heterocyclic aromatic compound with the CAS registry number 65219-22-9. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The structure of 2-(4-Bromo-phenyl)-6-methyl-pyridine consists of a pyridine ring substituted with a bromophenyl group at the 2-position and a methyl group at the 6-position. This unique substitution pattern gives the compound its distinct chemical properties and reactivity.

The synthesis of 2-(4-Bromo-phenyl)-6-methyl-pyridine typically involves multi-step organic reactions, often starting from pyridine derivatives or their precursors. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocyclic compounds. For instance, researchers have explored the use of transition metal catalysts, such as palladium or nickel complexes, to facilitate coupling reactions that are critical in forming the carbon-heteroatom bonds in this compound.

One of the key areas of interest for 2-(4-Bromo-phenyl)-6-methyl-pyridine lies in its potential applications in pharmaceutical chemistry. Pyridine derivatives are known for their ability to interact with biological systems due to their aromaticity and electron-withdrawing or donating groups. The bromophenyl substituent in this compound introduces additional electronic effects, which can enhance its bioactivity. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in targeting enzymes involved in metabolic disorders or cancer.

In addition to pharmaceutical applications, 2-(4-Bromo-phenyl)-6-methyl-pyridine has shown promise in materials science. Its aromaticity and substituent effects make it a candidate for use in organic electronics, such as semiconductors or light-emitting materials. Researchers have investigated its electronic properties using computational chemistry methods, revealing its potential as a building block for advanced materials with tailored electronic characteristics.

The physical and chemical properties of 2-(4-Bromo-phenyl)-6-methyl-pyridine are well-documented. Its molecular weight is approximately 235 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-system, which is characteristic of aromatic compounds.

Recent research has also focused on the environmental fate and toxicity of 2-(4-Bromo-phenyl)-6-methyl-pyridine. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further investigations are required to fully understand its impact on ecosystems and human health.

In conclusion, 2-(4-Bromo-phenyl)-6-methyl-pyridine (CAS No. 65219-22-9) is a versatile compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and properties make it an attractive target for both academic research and industrial development. As new insights into its synthesis, reactivity, and applications continue to emerge, this compound is poised to play an increasingly important role in various fields of science and technology.